N-(3-acetylphenyl)-5,7-dimethyl-3-pyrazolo[1,5-a]pyrimidinecarboxamide

• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• IUPAC Name: N-(3-acetylphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-10-7-11(2)21-16(19-10)15(9-18-21)17(23)20-14-6-4-5-13(8-14)12(3)22/h4-9H,1-3H3,(H,20,23)
• InChI Key: KDXQSDAPHUEXSJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C(C=NN12)C(=O)NC3=CC=CC(=C3)C(=O)C)C

Description

N-(3-acetylphenyl)-5,7-dimethyl-3-pyrazolo[1,5-a]pyrimidinecarboxamide is an aromatic amide.

Scientific Research Applications

Heterocyclic Synthesis

N-(3-acetylphenyl)-5,7-dimethyl-3-pyrazolo[1,5-a]pyrimidinecarboxamide and similar compounds are utilized in the synthesis of various heterocyclic compounds. These heterocycles, including azolotriazine, pyrazolo[3,4-d]pyridazine, isoxazolo[3,4-d]pyridazine, azolopyrimidine, and pyridine derivatives, are synthesized using methods like conventional heat and microwave irradiation (Al-Shiekh et al., 2004).

Antitumor Activity

Research has shown that derivatives of N-(3-acetylphenyl)-5,7-dimethyl-3-pyrazolo[1,5-a]pyrimidinecarboxamide exhibit antitumor activity. For instance, a study on a series of N-aryl-7-aryl-pyrazolo[1,5-a]pyrimidines demonstrated dose-dependent cytotoxic activities against liver (HepG-2) and breast (MCF-7) human cancer cells (El-Naggar et al., 2018).

Antimicrobial Activity

Novel pyrazolo[1,5-a]pyrimidines based on 5-aminopyrazoles have been synthesized and evaluated for their antimicrobial activity. These compounds have shown promise as RNA polymerase inhibitors, with some demonstrating significant antimicrobial potency (Abdallah & Elgemeie, 2022).

Synthesis of Diverse Heterocycles

The compound is also used in the synthesis of a wide range of heterocycles, including coumarins, pyridines, pyrroles, thiazoles, and pyrazolo[1,5-a]pyrimidines. These heterocycles have potential applications in various fields including medicinal chemistry (Bondock et al., 2008).